Cas no 903811-02-9 (N-methyl-N'-(pyridin-4-yl)methylethanediamide)

• Product Name: N-methyl-N'-(pyridin-4-yl)methylethanediamide
• CAS No: 903811-02-9
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5493805
• PubChem ID: 44998684
• Update Time: 2025-05-21

N-methyl-N'-(pyridin-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N'-(pyridin-4-ylmethyl)oxamide
• 903811-02-9
• AKOS024474137
• F2879-4614
• N-methyl-N'-[(pyridin-4-yl)methyl]ethanediamide
• N1-methyl-N2-(pyridin-4-ylmethyl)oxalamide
• N-methyl-N'-(pyridin-4-yl)methylethanediamide

• Inchi： 1S/C9H11N3O2/c1-10-8(13)9(14)12-6-7-2-4-11-5-3-7/h2-5H,6H2,1H3,(H,10,13)(H,12,14)
• InChI Key： NLRFOVKHYUWPTK-UHFFFAOYSA-N
• SMILES： O=C(C(NC)=O)NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.1Ų

Additional information on N-methyl-N'-(pyridin-4-yl)methylethanediamide

N-methyl-N'-(pyridin-4-yl)methylethanediamide (CAS No. 903811-02-9): Properties, Applications, and Research Insights

N-methyl-N'-(pyridin-4-yl)methylethanediamide (CAS No. 903811-02-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This diamide derivative, featuring a pyridine ring and methyl substituents, exhibits unique physicochemical properties that make it valuable for various applications, particularly in drug discovery and material science.

The molecular structure of N-methyl-N'-(pyridin-4-yl)methylethanediamide combines a pyridinyl moiety with an ethanediamide backbone, creating a versatile scaffold for further chemical modifications. Researchers have explored its potential as a building block for more complex molecules, especially in the development of small-molecule inhibitors and biologically active compounds. Its balanced lipophilicity and hydrogen-bonding capacity contribute to its utility in medicinal chemistry.

Recent studies highlight the role of CAS 903811-02-9 in addressing contemporary challenges in targeted drug delivery systems. With the growing demand for precision medicine, this compound's ability to interact with specific biological targets has become increasingly relevant. Its pyridine-containing structure allows for favorable interactions with enzymes and receptors, making it a candidate for therapeutic agent development.

In material science, N-methyl-N'-(pyridin-4-yl)methylethanediamide has shown promise in the design of functional polymers and coordination complexes. The pyridinyl group serves as an excellent ligand for metal ions, enabling the creation of novel materials with tailored properties. This aligns with current trends in smart materials research, where molecular-level control is paramount.

The synthesis of CAS 903811-02-9 typically involves amide coupling reactions between appropriately functionalized precursors. Recent advancements in green chemistry have led to more sustainable production methods, reducing environmental impact while maintaining high yields. This responds to the increasing industry focus on eco-friendly synthesis protocols.

Analytical characterization of N-methyl-N'-(pyridin-4-yl)methylethanediamide employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The development of analytical methods for such specialized compounds remains an active area of investigation.

From a commercial perspective, CAS 903811-02-9 serves as an important research chemical for pharmaceutical and biotechnology companies. The growing market for custom synthesis and contract research has increased demand for such specialized intermediates. Suppliers typically offer this compound in various quantities, from milligram to kilogram scale, to accommodate different research needs.

Storage and handling of N-methyl-N'-(pyridin-4-yl)methylethanediamide require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound is generally stable at room temperature when protected from moisture and light, making it convenient for laboratory use.

Future research directions for CAS 903811-02-9 may explore its potential in cancer therapeutics, given the importance of pyridine derivatives in oncology drug development. Additionally, its application in catalysis and asymmetric synthesis warrants further investigation, particularly in light of recent advances in organocatalysis.

The scientific literature contains numerous references to N-methyl-N'-(pyridin-4-yl)methylethanediamide and related compounds, reflecting its importance in modern chemistry. Researchers continue to publish studies on its structure-activity relationships and potential applications, contributing to our understanding of this valuable chemical entity.

For laboratories working with CAS 903811-02-9, proper analytical standards and reference materials are essential for quality control. Many suppliers now provide comprehensive certificates of analysis for such compounds, ensuring researchers have access to well-characterized materials for their experiments.

In conclusion, N-methyl-N'-(pyridin-4-yl)methylethanediamide represents an important chemical intermediate with diverse applications in pharmaceutical research and material science. Its unique structural features and adaptable chemistry position it as a valuable tool for addressing current challenges in drug discovery and advanced materials development. As research progresses, new applications for this versatile compound are likely to emerge, further expanding its utility in scientific and industrial contexts.